4-{2-[2-(4-allyl-2,6-dimethylphenoxy)ethoxy]ethyl}morpholine hydrochloride

• IUPAC Name: 4-[2-[2-(2,6-dimethyl-4-prop-2-enylphenoxy)ethoxy]ethyl]morpholine;hydrochloride
• InChI: InChI=1S/C19H29NO3.ClH/c1-4-5-18-14-16(2)19(17(3)15-18)23-13-12-22-11-8-20-6-9-21-10-7-20;/h4,14-15H,1,5-13H2,2-3H3;1H
• InChI Key: BIWHOVYUKLPFLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCOCCN2CCOCC2)C)CC=C.Cl
• Molecular Formula: C19H30ClNO3
• Molecular Weight: 355.9 g/mol

Description

4-{2-[2-(4-allyl-2,6-dimethylphenoxy)ethoxy]ethyl}morpholine hydrochloride is a chemical compound that has gained significant interest in scientific research due to its potential as a therapeutic agent. It is a member of the class of morpholine derivatives and has been studied for its potential use in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-{2-[2-(4-allyl-2,6-dimethylphenoxy)ethoxy]ethyl}morpholine hydrochloride is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in the growth and proliferation of cancer cells, or by modulating the activity of neurotransmitters involved in the development of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, as well as inhibit the growth and proliferation of cancer cells. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 4-{2-[2-(4-allyl-2,6-dimethylphenoxy)ethoxy]ethyl}morpholine hydrochloride is its potential as a therapeutic agent for the treatment of various diseases. However, its use in lab experiments is limited by its low solubility in water and its potential toxicity.

Future Directions

Future research on 4-{2-[2-(4-allyl-2,6-dimethylphenoxy)ethoxy]ethyl}morpholine hydrochloride could focus on its potential use as a therapeutic agent for specific types of cancer or neurodegenerative diseases. Additionally, research could focus on developing more efficient synthesis methods for the compound, as well as improving its solubility and reducing its potential toxicity.

Scientific Research Applications

The potential applications of 4-{2-[2-(4-allyl-2,6-dimethylphenoxy)ethoxy]ethyl}morpholine hydrochloride in scientific research are diverse. It has been studied for its potential use as an antitumor agent, as well as for its activity against other diseases such as malaria, Alzheimer's disease, and Parkinson's disease.